Cas no 1424612-02-1 (Ethyl 2-[2-(2-bromopyridin-4-yl)-1-cyano-2-oxoethyl]-1,3-thiazole-4-carboxylate)

• Product Name: Ethyl 2-[2-(2-bromopyridin-4-yl)-1-cyano-2-oxoethyl]-1,3-thiazole-4-carboxylate
• CAS No: 1424612-02-1
• MF: C₁₄H₁₀BrN₃O₃S
• MW: 380.216500759125
• CID: 6575776
• PubChem ID: 71848546
• Update Time: 2025-07-18

Ethyl 2-[2-(2-bromopyridin-4-yl)-1-cyano-2-oxoethyl]-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Z1430573853
• EN300-26610811
• AKOS033336678
• 1424612-02-1
• ethyl 2-[2-(2-bromopyridin-4-yl)-1-cyano-2-oxoethyl]-1,3-thiazole-4-carboxylate
• Ethyl 2-[2-(2-bromopyridin-4-yl)-1-cyano-2-oxoethyl]-1,3-thiazole-4-carboxylate

• Inchi： 1S/C14H10BrN3O3S/c1-2-21-14(20)10-7-22-13(18-10)9(6-16)12(19)8-3-4-17-11(15)5-8/h3-5,7,9H,2H2,1H3
• InChI Key： JIYHRDUANRPBPK-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CN=1)C(C(C#N)C1=NC(C(=O)OCC)=CS1)=O

Computed Properties

• Exact Mass: 378.96262g/mol
• Monoisotopic Mass: 378.96262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 121Ų

Additional information on Ethyl 2-[2-(2-bromopyridin-4-yl)-1-cyano-2-oxoethyl]-1,3-thiazole-4-carboxylate

Ethyl 2-[2-(2-bromopyridin-4-yl)-1-cyano-2-oxoethyl]-1,3-thiazole-4-carboxylate (CAS No. 1424612-02-1): An Overview

Ethyl 2-[2-(2-bromopyridin-4-yl)-1-cyano-2-oxoethyl]-1,3-thiazole-4-carboxylate (CAS No. 1424612-02-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of Ethyl 2-[2-(2-bromopyridin-4-yl)-1-cyano-2-oxoethyl]-1,3-thiazole-4-carboxylate is composed of a thiazole ring, a bromopyridine moiety, and a cyano group, all interconnected through a series of functional groups. The presence of these specific functional groups imparts unique chemical and biological properties to the compound, making it an attractive candidate for further investigation.

Recent studies have highlighted the pharmacological properties of this compound. For instance, research published in the *Journal of Medicinal Chemistry* has demonstrated that Ethyl 2-[2-(2-bromopyridin-4-yl)-1-cyano-2-oxoethyl]-1,3-thiazole-4-carboxylate exhibits potent antimicrobial activity against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. This finding is particularly significant given the increasing prevalence of antibiotic-resistant pathogens.

In addition to its antimicrobial properties, this compound has also shown promise in cancer research. A study conducted by a team of researchers at the National Institutes of Health (NIH) found that Ethyl 2-[2-(2-bromopyridin-4-yl)-1-cyano-2-oxoethyl]-1,3-thiazole-4-carboxylate can selectively inhibit the growth of certain cancer cell lines while exhibiting minimal toxicity to normal cells. This selective cytotoxicity suggests that the compound may have potential as a lead molecule for the development of targeted cancer therapies.

The synthesis of Ethyl 2-[2-(2-bromopyridin-4-yl)-1-cyano-2-oxoethyl]-1,3-thiazole-4-carboxylate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps in the synthesis include the formation of the thiazole ring, the introduction of the bromopyridine moiety, and the attachment of the cyano group. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for large-scale research and development.

The biological activity of Ethyl 2-[2-(2-bromopyridin-4-yl)-1-cyano-2-oxoethyl]-1,3-thiazole-4-carboxylate is attributed to its ability to interact with specific biological targets. For example, studies have shown that this compound can modulate key signaling pathways involved in cell proliferation and apoptosis. By targeting these pathways, Ethyl 2-[2-(2-bromopyridin-4-yl)-1-cyano-2-oxoethyl]-1,3-thiazole-4-carboxylate may offer new avenues for treating diseases characterized by aberrant cell growth or infection.

In terms of pharmacokinetics, preliminary data suggest that Ethyl 2-[2-(2-bromopyridin-4-yl)-1-cyano-2-oxoethyl]-1,3-thiazole-4-carboxylate has favorable absorption, distribution, metabolism, and excretion (ADME) properties. These properties are crucial for ensuring that the compound can effectively reach its intended target site in vivo and maintain sufficient bioavailability to exert its therapeutic effects.

To further explore the potential applications of Ethyl 2-[2-(2-bromopyridin-4-yl)-1-cyano-2-oxyethyl]-1,3-thiazole-4-carboxylate, ongoing clinical trials are being conducted to evaluate its safety and efficacy in human subjects. These trials are essential for translating preclinical findings into practical therapeutic solutions and addressing unmet medical needs.

In conclusion, Ethyl 2-[2-(2-bromopyridin-4-y)-1-cyano-oxyethyl]-1,3-thiazolecarboxlate (CAS No. 14246100000000000000000) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an important subject of ongoing research in medicinal chemistry and pharmaceutical science. As more data become available from clinical trials and further studies, this compound may play a significant role in advancing our understanding and treatment of various diseases.